Cas no 1260682-35-6 (4-(4-bromo-1H-imidazol-2-yl)pyridine)

• Product Name: 4-(4-bromo-1H-imidazol-2-yl)pyridine
• CAS No: 1260682-35-6
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD09908718
• CID: 2130037
• PubChem ID: 71303120
• Update Time: 2025-10-05

4-(4-bromo-1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-1H-imidazol-2-yl)pyridine
• 4-(5-bromo-1H-imidazol-2-yl)pyridine
• A1-01873
• AKOS028109824
• 1260682-35-6
• Pyridine, 4-(5-bromo-1H-imidazol-2-yl)-
• AKOS030525232
• A11649
• DB-366894
• AS-63905
• DTXSID70744828
• DB-366826

• MDL： MFCD09908718
• Inchi： 1S/C8H6BrN3/c9-7-5-11-8(12-7)6-1-3-10-4-2-6/h1-5H,(H,11,12)
• InChI Key： PBFLENGJBLSSJO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CN=CC=2)N1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(4-bromo-1H-imidazol-2-yl)pyridine

4-(4-Bromo-1H-imidazol-2-yl)pyridine (CAS No. 1260682-35-6): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

4-(4-Bromo-1H-imidazol-2-yl)pyridine (CAS No. 1260682-35-6) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This brominated imidazole-pyridine hybrid serves as a crucial molecular scaffold for developing novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

The compound's unique structure, featuring both imidazole and pyridine moieties, makes it an excellent pharmacophore for drug design. Researchers frequently search for "imidazole-pyridine derivatives medicinal uses" or "CAS 1260682-35-6 applications," reflecting the growing interest in this chemical entity. Its bromine substituent at the 4-position of the imidazole ring provides an ideal site for further functionalization through various cross-coupling reactions.

In recent years, 4-(4-bromo-1H-imidazol-2-yl)pyridine synthesis has become a hot topic among medicinal chemists, as evidenced by frequent searches for "imidazole-pyridine coupling reactions" and "heterocyclic compound preparation methods." The compound's molecular weight of 239.06 g/mol and its moderate lipophilicity make it particularly suitable for developing blood-brain barrier permeable drugs, addressing one of the biggest challenges in CNS drug development.

The pharmaceutical industry has shown increasing interest in this compound due to its potential as a kinase inhibitor scaffold. Many researchers investigating "small molecule kinase inhibitors 2024" or "cancer drug discovery breakthroughs" would find this compound relevant to their work. Its ability to form multiple hydrogen bonds and participate in π-π stacking interactions makes it particularly valuable for targeting protein-protein interactions, a rapidly growing area in drug discovery.

From a synthetic chemistry perspective, 4-(4-bromo-1H-imidazol-2-yl)pyridine serves as an excellent intermediate for constructing more complex molecular architectures. The bromine atom allows for efficient palladium-catalyzed cross-couplings, such as Suzuki, Stille, or Buchwald-Hartwig reactions, which are frequently searched topics in organic chemistry forums. This versatility explains why queries like "imidazole-pyridine building blocks" and "CAS 1260682-35-6 synthetic applications" have become increasingly common.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, make it particularly suitable for high-throughput screening applications. Many pharmaceutical companies searching for "diverse screening libraries 2024" or "fragment-based drug discovery" would find this compound valuable. Its balanced molecular properties align well with Lipinski's rule of five, making it an attractive starting point for lead optimization programs.

Recent advances in computational drug design have further increased the importance of compounds like 4-(4-bromo-1H-imidazol-2-yl)pyridine. The rise in searches for "AI-assisted molecular design" and "in silico screening platforms" reflects this trend. The compound's well-defined structure and predictable reactivity make it an excellent candidate for virtual screening and molecular docking studies.

In material science applications, the imidazole-pyridine core has shown promise in developing organic electronic materials. While not the primary focus for CAS No. 1260682-35-6, this potential application explains related searches for "heterocyclic compounds for OLEDs" and "organic semiconductor building blocks." The compound's conjugated system and ability to coordinate with metals make it interesting for these emerging applications.

The global market for pharmaceutical intermediates like 4-(4-bromo-1H-imidazol-2-yl)pyridine continues to grow, driven by increasing R&D investments in drug discovery. Business analysts often search for "specialty chemicals market trends 2024" or "pharma intermediate suppliers," highlighting the commercial importance of such compounds. The compound's patent status and synthetic accessibility make it particularly attractive for contract research organizations and generic drug manufacturers.

Quality control and analytical characterization of 4-(4-bromo-1H-imidazol-2-yl)pyridine are critical aspects for researchers. Common analytical chemistry searches include "HPLC methods for heterocyclic compounds" and "NMR characterization of brominated imidazoles." The compound typically shows characteristic signals in ¹H NMR around δ 7.2-8.8 ppm, with the pyridine protons appearing downfield due to the electron-withdrawing effect of the nitrogen atom.

As the pharmaceutical industry moves toward more targeted therapies, the demand for versatile building blocks like 4-(4-bromo-1H-imidazol-2-yl)pyridine is expected to increase. This trend is reflected in growing searches for "precision medicine chemical tools" and "next-generation drug scaffolds." The compound's ability to be rapidly diversified into focused libraries makes it particularly valuable for addressing emerging therapeutic targets.

Environmental and regulatory considerations are increasingly important for chemical suppliers. While 4-(4-bromo-1H-imidazol-2-yl)pyridine doesn't fall under restricted categories, proper handling and disposal are still essential. Safety-conscious researchers often look up "green chemistry alternatives for brominated compounds" or "sustainable heterocyclic synthesis," indicating the industry's shift toward more environmentally friendly practices.

In conclusion, 4-(4-bromo-1H-imidazol-2-yl)pyridine (CAS No. 1260682-35-6) represents a highly versatile and valuable compound in modern drug discovery and organic synthesis. Its unique structural features, synthetic accessibility, and broad applicability across multiple therapeutic areas ensure its continued importance in chemical and pharmaceutical research. As the field evolves, this compound will likely play an even greater role in addressing unmet medical needs through innovative molecular design.